molecular formula C11H15N5O B3022042 ((1R,3S)-3-(6-amino-9H-purin-9-yl)cyclopentyl)methanol CAS No. 112966-73-1

((1R,3S)-3-(6-amino-9H-purin-9-yl)cyclopentyl)methanol

Cat. No. B3022042
CAS RN: 112966-73-1
M. Wt: 233.27 g/mol
InChI Key: JFVMYQAYGGSXPJ-SFYZADRCSA-N
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Description

“((1R,3S)-3-(6-amino-9H-purin-9-yl)cyclopentyl)methanol” is a chemical compound with the molecular formula C11H15N5O . It has a molecular weight of 233.27 g/mol .


Synthesis Analysis

The synthesis of this compound involves a multi-step reaction with 7 steps :

  • 350 mg / H2 / Pd/C / ethanol / 12 h / 2068.59 Torr


Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI string: InChI=1/C11H15N5O/c12-10-9-11(14-5-13-10)16(6-15-9)8-2-1-7(3-8)4-17/h5-8,17H,1-4H2,(H2,12,13,14)/t7-,8+/m1/s1 .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a boiling point that is not specified in the search results . The compound’s linear structure formula and InChI Key are also not provided .

Scientific Research Applications

Application in Pharmacokinetics

A study by Jia et al. (2016) developed a sensitive and specific liquid chromatography-tandem mass spectrometric (LC-MS/MS) method for the quantification of IMM-H007 and its major metabolites in hamster blood. IMM-H007, a derivative of ((1R,3S)-3-(6-amino-9H-purin-9-yl)cyclopentyl)methanol, is being developed as an anti-hyperlipidemia agent. This method facilitated the pharmacokinetic study of IMM-H007 in hamsters, highlighting the compound's relevance in drug development and metabolism studies (Jia et al., 2016).

Synthesis and Molecular Structure Analysis

Iusupov et al. (2022) synthesized a related compound, (1RS,2RS,6RS)-2-(6-Amino-9H-purin-9-yl)-8-azaspiro[5.6]dodec-10-en-1-ol dihydrochloride, and discussed its molecular and crystal structure based on X-ray diffraction studies. This research contributes to the understanding of structural features and synthesis pathways of similar compounds (Iusupov et al., 2022).

Enantioselective Synthesis in Antiviral Research

Akella and Vince (1996) described the enantioselective synthesis of 2-[5-(9H-purin-9-yl)-2-cyclopenten-1-yl]ethanol analogues, which are structurally related to this compound. These compounds were tested for antiviral activity, highlighting the potential application of such compounds in antiviral drug development (Akella & Vince, 1996).

Application in HIV Treatment

Daluge et al. (2000) reported an efficient and scalable synthesis of Ziagen®, an HIV reverse transcriptase inhibitor, from a chiral cyclopentenyl precursor. This synthesis process is relevant to the study of this compound as it involves similar structural motifs and highlights the compound's significance in HIV treatment research (Daluge et al., 2000).

Investigation in Catalysis

Ozcubukcu et al. (2009) prepared a tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol ligand, structurally related to this compound, and explored its use as a catalyst in Huisgen 1,3-dipolar cycloadditions. This study showcases the potential of such compounds in catalysis, specifically in organic synthesis (Ozcubukcu et al., 2009).

properties

IUPAC Name

[(1R,3S)-3-(6-aminopurin-9-yl)cyclopentyl]methanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15N5O/c12-10-9-11(14-5-13-10)16(6-15-9)8-2-1-7(3-8)4-17/h5-8,17H,1-4H2,(H2,12,13,14)/t7-,8+/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JFVMYQAYGGSXPJ-SFYZADRCSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CC1CO)N2C=NC3=C(N=CN=C32)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C[C@@H](C[C@@H]1CO)N2C=NC3=C(N=CN=C32)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40176495
Record name Carbocyclic-2',3'-dideoxyadenosine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40176495
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

233.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

220285-03-0, 36406-33-4
Record name Carbocyclic-2',3'-dideoxyadenosine
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0220285030
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name NSC80342
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=80342
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name Carbocyclic-2',3'-dideoxyadenosine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40176495
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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((1R,3S)-3-(6-amino-9H-purin-9-yl)cyclopentyl)methanol
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((1R,3S)-3-(6-amino-9H-purin-9-yl)cyclopentyl)methanol
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((1R,3S)-3-(6-amino-9H-purin-9-yl)cyclopentyl)methanol
Reactant of Route 4
((1R,3S)-3-(6-amino-9H-purin-9-yl)cyclopentyl)methanol
Reactant of Route 5
((1R,3S)-3-(6-amino-9H-purin-9-yl)cyclopentyl)methanol
Reactant of Route 6
((1R,3S)-3-(6-amino-9H-purin-9-yl)cyclopentyl)methanol

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